Cas no 2102411-83-4 (8-(Trifluoromethyl)quinoline-6-carboxylic acid)

• Product Name: 8-(Trifluoromethyl)quinoline-6-carboxylic acid
• CAS No: 2102411-83-4
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD31543786
• CID: 5085310
• PubChem ID: 134129724
• Update Time: 2025-10-25

8-(Trifluoromethyl)quinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)quinoline-6-carboxylic acid
• CJD41183
• K10247
• 8-(TRIFLUOROMETHYL)QUINOLINE-6-CARBOXYLICACID
• MFCD31543786
• AS-43991
• SCHEMBL21818954
• DB-141187
• EN300-1451455
• CCXWCDUDVJAFKP-UHFFFAOYSA-N
• 8-(Trifluoromethyl)-6-quinolinecarboxylic acid
• AKOS037644027
• 2102411-83-4
• 8-(Trifluoromethyl)quinoline-6-carboxylic acid

• MDL： MFCD31543786
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)8-5-7(10(16)17)4-6-2-1-3-15-9(6)8/h1-5H,(H,16,17)
• InChI Key： CCXWCDUDVJAFKP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC2=CC=CN=C12)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 8-(Trifluoromethyl)quinoline-6-carboxylic acid

8-(Trifluoromethyl)quinoline-6-carboxylic acid: A Comprehensive Overview

The compound 8-(Trifluoromethyl)quinoline-6-carboxylic acid, identified by the CAS number 2102411-83-4, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities. The presence of a trifluoromethyl group at the 8-position and a carboxylic acid group at the 6-position introduces distinctive electronic and steric effects, making this compound a promising candidate for various research and development endeavors.

Recent studies have highlighted the potential of 8-(Trifluoromethyl)quinoline-6-carboxylic acid in drug discovery, particularly in the development of novel therapeutic agents. The quinoline core is known for its ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The trifluoromethyl group enhances the compound's lipophilicity and stability, which are critical properties for drug candidates. Additionally, the carboxylic acid group provides opportunities for further functionalization, enabling researchers to explore a wide range of chemical modifications to optimize bioavailability and efficacy.

One of the most intriguing aspects of 8-(Trifluoromethyl)quinoline-6-carboxylic acid is its role in medicinal chemistry. Researchers have investigated its potential as an anti-inflammatory agent, an antimicrobial compound, and a modulator of cellular signaling pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of 8-(Trifluoromethyl)quinoline-6-carboxylic acid has also been a topic of interest in organic chemistry. Traditional methods involve multi-step reactions with various coupling agents and protecting groups. However, recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. These developments not only enhance the scalability of production but also align with current trends toward sustainable chemical practices.

In terms of biological activity, 8-(Trifluoromethyl)quinoline-6-carboxylic acid has shown promising results in preclinical studies. For example, research has revealed its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that the compound could be explored further as a potential therapeutic agent for Alzheimer's disease and related conditions.

The pharmacokinetic properties of 8-(Trifluoromethyl)quinoline-6-carboxylic acid are another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is crucial for determining its suitability as a drug candidate. Preliminary studies indicate that the compound exhibits moderate solubility in aqueous solutions and demonstrates reasonable stability under physiological conditions.

Moreover, the safety profile of 8-(Trifluoromethyl)quinoline-6-carboxylic acid has been assessed in acute toxicity studies. Results suggest that it has a favorable safety margin when administered at therapeutic doses. However, further long-term toxicity studies are required to fully evaluate its safety for human use.

In conclusion, 8-(Trifluoromethyl)quinoline-6-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a promising lead compound for future drug development efforts. As research continues to unfold, this compound may pave the way for innovative treatments across various therapeutic areas.